Cas no 1260798-13-7 (3-2-fluoro-3-(trifluoromethyl)phenylpiperidine)
3-2-fluoro-3-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine
- 1260798-13-7
- 3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine
- EN300-1930829
-
- Inchi: 1S/C12H13F4N/c13-11-9(8-3-2-6-17-7-8)4-1-5-10(11)12(14,15)16/h1,4-5,8,17H,2-3,6-7H2
- InChI Key: ATLZZFIZPYWJQG-UHFFFAOYSA-N
- SMILES: FC1C(C(F)(F)F)=CC=CC=1C1CNCCC1
Computed Properties
- Exact Mass: 247.09841207g/mol
- Monoisotopic Mass: 247.09841207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
3-2-fluoro-3-(trifluoromethyl)phenylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1930829-0.05g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1930829-0.1g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1930829-0.25g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1930829-0.5g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1930829-1.0g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1930829-2.5g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1930829-5.0g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1930829-10.0g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1930829-1g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1930829-5g |
3-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine |
1260798-13-7 | 5g |
$2443.0 | 2023-09-17 |
3-2-fluoro-3-(trifluoromethyl)phenylpiperidine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine
Recent Advances in the Study of 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine (CAS: 1260798-13-7): A Comprehensive Research Brief
The compound 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine (CAS: 1260798-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenylpiperidine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
One of the key areas of research has been the synthesis and optimization of 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective fluorination. This advancement is particularly noteworthy as it addresses previous challenges in scalability and reproducibility, paving the way for larger-scale production and further pharmacological evaluation.
Pharmacological studies have revealed that 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine exhibits high affinity for specific neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. In vitro and in vivo experiments demonstrated its potent activity as a selective antagonist, with minimal off-target effects. These findings suggest potential applications in the treatment of chronic pain syndromes and inflammatory disorders. Moreover, the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further enhances its therapeutic prospects.
Recent preclinical investigations have also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its binding affinity and selectivity. X-ray crystallography and molecular docking simulations have provided insights into the compound's interactions with target proteins, offering a foundation for the design of derivatives with improved efficacy and safety profiles. These studies underscore the compound's versatility and potential as a lead candidate for further drug development.
In addition to its pharmacological properties, 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine has been evaluated for its safety and toxicological profile. Acute and subchronic toxicity studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its potential risks and benefits. These findings are crucial for advancing the compound through the drug development pipeline and into clinical trials.
The therapeutic potential of 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine extends beyond pain and inflammation. Emerging research suggests its applicability in neurological disorders, such as anxiety and depression, due to its modulation of serotonin and dopamine pathways. Preliminary data from animal models have shown promising results, with significant reductions in anxiety-like behaviors and improvements in mood-related parameters. These findings open new avenues for exploring the compound's utility in mental health therapeutics.
In conclusion, the latest research on 3-2-fluoro-3-(trifluoromethyl)phenylpiperidine (CAS: 1260798-13-7) highlights its multifaceted potential in drug discovery. Advances in synthesis, pharmacological characterization, and mechanistic understanding have positioned this compound as a promising candidate for various therapeutic applications. Continued research efforts, including clinical trials and derivative development, will be essential to fully realize its therapeutic benefits. This research brief serves as a valuable resource for professionals in the chemical biology and pharmaceutical fields, providing a snapshot of the current state of knowledge and future directions for this intriguing molecule.
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